Cas no 2445794-51-2 (2-Ethynyl-5-(trifluoromethyl)-1,3,4-oxadiazole)

• Product Name: 2-Ethynyl-5-(trifluoromethyl)-1,3,4-oxadiazole
• CAS No: 2445794-51-2
• MF: C₅HF₃N₂O
• MW: 162.069451093674
• CID: 6187528
• PubChem ID: 155821516
• Update Time: 2025-09-26

2-Ethynyl-5-(trifluoromethyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2445794-51-2
• EN300-26869862
• 2-Ethynyl-5-(trifluoromethyl)-1,3,4-oxadiazole

• Inchi： 1S/C5HF3N2O/c1-2-3-9-10-4(11-3)5(6,7)8/h1H
• InChI Key： JAUPPVIQGSWWJG-UHFFFAOYSA-N
• SMILES： FC(C1=NN=C(C#C)O1)(F)F

Computed Properties

• Exact Mass: 162.00409715g/mol
• Monoisotopic Mass: 162.00409715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų